Cas no 62557-35-1 (4-Thiazoleacetic acid, 2-[(phenylsulfonyl)amino]-, ethyl ester)

• Product Name: 4-Thiazoleacetic acid, 2-[(phenylsulfonyl)amino]-, ethyl ester
• CAS No: 62557-35-1
• MF: C₁₃H₁₄N₂O₄S₂
• MW: 326.391260623932
• CID: 440302
• PubChem ID: 717505
• Update Time: 2025-04-19

4-Thiazoleacetic acid, 2-[(phenylsulfonyl)amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, 2-[(phenylsulfonyl)amino]-, ethyl ester
• ethyl 2-[2-(benzenesulfonamido)-1,3-thiazol-4-yl]acetate
• MLS000573986
• CCG-53217
• AB00111598-01
• Oprea1_119449
• IDI1_014087
• ethyl 2-benzenesulfonamidothiazol-4-ylacetate
• EU-0076394
• SR-01000476522-1
• ETHYL 2-(2-BENZENESULFONAMIDO-1,3-THIAZOL-4-YL)ACETATE
• SMR000195573
• 62557-35-1
• IJNMHHJKXLKFJT-UHFFFAOYSA-N
• ethyl {2-[(phenylsulfonyl)amino]-1,3-thiazol-4-yl}acetate
• HMS2281F12
• CHEMBL1334589
• HMS1438K16
• Oprea1_768473
• DTXSID60352057
• SR-01000476522
• SR-01000476522-2
• Maybridge3_002700
• AKOS001644080
• SCHEMBL11363579

• Inchi： 1S/C13H14N2O4S2/c1-2-19-12(16)8-10-9-20-13(14-10)15-21(17,18)11-6-4-3-5-7-11/h3-7,9H,2,8H2,1H3,(H,14,15)
• InChI Key： IJNMHHJKXLKFJT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1=NC(=CS1)CC(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 326.03962
• Monoisotopic Mass: 326.03949928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 85.36